Cas no 356045-72-2 (3-(piperidin-4-yl)propanenitrile)

• Product Name: 3-(piperidin-4-yl)propanenitrile
• CAS No: 356045-72-2
• MF: C₈H₁₄N₂
• MW: 138.210161685944
• MDL: MFCD14582343
• CID: 1477133
• PubChem ID: 22281400
• Update Time: 2025-05-23

3-(piperidin-4-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinepropanenitrile
• 3-(piperidin-4-yl)propanenitrile
• 3-piperidin-4-ylpropanenitrile
• 3-(piperidin-4-yl)propionitrile
• FMMPVDDPNWRDDI-UHFFFAOYSA-N
• SCHEMBL1762532
• DS-016856
• EN300-258459
• 3-(4-piperidyl)propanenitrile
• AKOS006378110
• 356045-72-2

• MDL： MFCD14582343
• Inchi： 1S/C8H14N2/c9-5-1-2-8-3-6-10-7-4-8/h8,10H,1-4,6-7H2
• InChI Key： FMMPVDDPNWRDDI-UHFFFAOYSA-N
• SMILES： N1CCC(CCC#N)CC1

Computed Properties

• Exact Mass: 138.11582
• Monoisotopic Mass: 138.115698455 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 138.21
• XLogP3: 0.6
• Topological Polar Surface Area: 35.8

Experimental Properties

• PSA: 35.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 3-(piperidin-4-yl)propanenitrile

Professional Introduction to 3-(piperidin-4-yl)propanenitrile (CAS No. 356045-72-2)

3-(piperidin-4-yl)propanenitrile (CAS No. 356045-72-2) is a significant compound in the realm of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This compound, characterized by its piperidine moiety and nitrile functional group, serves as a versatile intermediate in the synthesis of various bioactive molecules. The piperidin-4-yl substituent, in particular, imparts distinct pharmacological properties, making it a valuable building block for drug discovery and development.

The chemical structure of 3-(piperidin-4-yl)propanenitrile consists of a propanenitrile backbone attached to a piperidine ring at the fourth position. This configuration allows for facile modifications at multiple sites, enabling the creation of diverse derivatives with tailored biological activities. The nitrile group (-CN) not only contributes to the compound's reactivity but also influences its pharmacokinetic profile, often enhancing binding affinity to biological targets.

In recent years, 3-(piperidin-4-yl)propanenitrile has been extensively studied for its potential applications in the development of novel therapeutic agents. Its structural motif is particularly relevant in the design of small-molecule inhibitors targeting neurological and cardiovascular diseases. The piperidine ring, known for its ability to enhance oral bioavailability and metabolic stability, is a common feature in many approved drugs. Consequently, derivatives of 3-(piperidin-4-yl)propanenitrile have been explored as candidates for treating conditions such as depression, anxiety, and hypertension.

One of the most compelling aspects of 3-(piperidin-4-yl)propanenitrile is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. Researchers have leveraged the compound's structural features to develop potent and selective kinase inhibitors. For instance, modifications to the piperidine ring have been shown to improve binding affinity to specific kinase domains, leading to more effective therapeutic outcomes.

The nitrile group in 3-(piperidin-4-yl)propanenitrile also serves as a versatile handle for further chemical transformations. It can be hydrolyzed to form carboxylic acids or converted into amides, amine salts, or other functional groups depending on the desired pharmacological properties. This flexibility makes it an indispensable intermediate in medicinal chemistry libraries, allowing researchers to rapidly prototype new drug candidates.

In clinical trials and preclinical studies, derivatives of 3-(piperidin-4-yl)propanenitrile have demonstrated promising results in models of inflammation and neurodegeneration. The compound's ability to modulate key signaling pathways has led to investigations into its potential use as an anti-inflammatory agent and a neuroprotective drug. Additionally, its structural similarity to known therapeutics suggests that it may exhibit comparable efficacy with improved pharmacokinetic profiles.

The synthesis of 3-(piperidin-4-yl)propanenitrile involves well-established organic chemistry techniques, including nucleophilic substitution reactions and condensation processes. Advanced synthetic methodologies have further refined its production, enabling scalable manufacturing for industrial applications. The availability of high-purity batches ensures that researchers can reliably incorporate this compound into their synthetic pathways without compromising yield or quality.

The future prospects of 3-(piperidin-4-yl)propanenitrile are vast and multifaceted. As computational chemistry advances, virtual screening techniques are being employed to identify novel derivatives with enhanced biological activity. These computational tools allow for rapid evaluation of thousands of potential candidates, significantly expediting the drug discovery process.

In conclusion, 3-(piperidin-4-yl)propanenitrile (CAS No. 356045-72-2) is a cornerstone compound in pharmaceutical research due to its versatile structural features and broad applicability in drug development. Its role as an intermediate in synthesizing bioactive molecules underscores its importance in addressing various therapeutic challenges. As research continues to uncover new applications for this compound, its significance in medicinal chemistry is poised to grow even further.